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Compound of Interest

Compound Name: S1g-10

Cat. No.: B12380287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of S1g-10, a

potent inhibitor of the Hsp70-Bim protein-protein interaction, in cell-based assays. This

document includes data on its solubility, protocols for solution preparation and cell viability

assays, and a description of its mechanism of action.

Introduction to S1g-10
S1g-10 is a small molecule inhibitor that selectively targets the protein-protein interaction (PPI)

between Heat shock protein 70 (Hsp70) and the pro-apoptotic protein Bim. By disrupting the

Hsp70-Bim complex, S1g-10 promotes the release of Bim, leading to the activation of the

intrinsic apoptotic pathway in cancer cells. This makes S1g-10 a promising candidate for

cancer therapy, particularly in tumors where Hsp70 is overexpressed and contributes to

therapeutic resistance.

Physicochemical Properties and Solubility
Accurate knowledge of S1g-10's properties is crucial for the design and execution of reliable in

vitro experiments.
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Property Value

Chemical Name

6-(cyclohexylthio)-3-((2-

(diethylamino)ethyl)amino)-1-oxo-1H-

phenalene-2-carbonitrile

Molecular Formula C₂₆H₃₁N₃OS

Molecular Weight 433.61 g/mol

Appearance Solid powder

CAS Number 3032432-71-3

Solubility Data:

Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) 10 mM

S1g-10 is readily soluble in

DMSO. It is recommended to

prepare a concentrated stock

solution in high-quality,

anhydrous DMSO.

Mechanism of Action and Signaling Pathway
S1g-10 exerts its anti-cancer effects by disrupting the Hsp70-Bim signaling pathway, which

plays a critical role in apoptosis regulation. In many cancer cells, Hsp70 sequesters the pro-

apoptotic protein Bim, preventing it from activating the mitochondrial apoptosis pathway. S1g-
10 binds to Hsp70, leading to the release of Bim. Free Bim can then interact with and activate

pro-apoptotic proteins like Bax and Bak, resulting in mitochondrial outer membrane

permeabilization (MOMP), cytochrome c release, and subsequent caspase activation,

ultimately leading to apoptosis.
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Start

Weigh S1g-10 Powder
(e.g., 4.34 mg)

Dissolve in DMSO
(e.g., 1 mL)

10 mM Stock Solution

Aliquot into smaller volumes

Store at -20°C or -80°C

Thaw a single aliquot

Serially dilute in
cell culture medium

Working Solutions
(e.g., 0.1, 1, 10 µM)

Add to cell-based assay

End
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To cite this document: BenchChem. [S1g-10: Application Notes and Protocols for Cell-Based
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380287#s1g-10-solubility-and-preparation-for-cell-
based-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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